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Compound of Interest

Compound Name: Disperse yellow 241

Cat. No.: B1582767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Yellow 241 (C.I. Disperse Yellow 241; CAS No. 83249-52-9) is a monoazo dye

belonging to the pyridone class, characterized by its bright, greenish-yellow shade.[1] It sees

application in the coloring of various materials, including plastics and textiles.[2] A

comprehensive understanding of its thermal properties is paramount for its application in high-

temperature processes and for ensuring the stability and quality of the final products. This

guide provides a detailed overview of the thermal characteristics of Disperse Yellow 241, with

a focus on its melting point and thermal decomposition, supported by experimental

methodologies.

Physicochemical Properties
A summary of the key physicochemical properties of Disperse Yellow 241 is presented below.

Property Value Reference

Molecular Formula C₁₄H₁₀Cl₂N₄O₂ [1]

Molecular Weight 337.16 g/mol [1]

Appearance Yellow powder/grain [3]

Chemical Class Monoazo Pyridone [1]
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Thermal Properties of Disperse Yellow 241
The thermal behavior of Disperse Yellow 241 is a critical determinant of its processing window

and end-use applications. Key thermal parameters include its melting point and decomposition

temperature, which are typically determined by Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA), respectively.

Quantitative Thermal Data
The primary thermal events for Disperse Yellow 241 are summarized in the table below.

These values are essential for defining the upper temperature limits for processing and storage

to avoid degradation and ensure color consistency.

Thermal Parameter Method Value Reference

Melting Point (Tm) DSC 254 °C [4]

Decomposition

Temperature (Td) at

5% weight loss

TGA 216 °C [5]

Boiling Point Not Applicable
418.9 °C at 760

mmHg
[6]

Heat Resistance General Observation Good [4]

Monolayer Stability General Observation Stable up to 80°C [2]

Note: The boiling point is provided for completeness but is of limited practical relevance for a

solid dye that decomposes before boiling under normal processing conditions.

Experimental Protocols
The following sections detail the standard methodologies for determining the thermal properties

of disperse dyes like Disperse Yellow 241.

Differential Scanning Calorimetry (DSC)
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DSC is employed to measure the heat flow associated with thermal transitions in a material as

a function of temperature. This technique is ideal for determining the melting point and enthalpy

of fusion.

Objective: To determine the melting point (Tm) and other phase transitions of Disperse Yellow
241.

Instrumentation: A calibrated Differential Scanning Calorimeter (e.g., Mettler DSC 821e or TA

Instruments Discovery DSC25).[3][7]

Methodology:

Sample Preparation: A small sample of Disperse Yellow 241 (typically 1-5 mg) is accurately

weighed and hermetically sealed in an aluminum pan.[3]

Reference: An empty, sealed aluminum pan is used as a reference.

Instrument Purge: The DSC cell is purged with an inert gas, such as nitrogen, at a constant

flow rate (e.g., 50 mL/min) to provide an inert atmosphere.[8]

Thermal Program:

The sample is first equilibrated at a temperature well below the expected melting point

(e.g., 30°C).

The temperature is then increased at a constant heating rate, typically 10°C/min, to a

temperature significantly above the melting point (e.g., 300°C).[8]

The sample is held at this temperature for a few minutes to ensure complete melting.

A cooling cycle at a controlled rate (e.g., 10°C/min) back to the starting temperature can

be performed, followed by a second heating cycle to investigate any changes in thermal

behavior due to the thermal history.[8]

Data Analysis: The heat flow is recorded as a function of temperature, generating a DSC

thermogram. The melting point is determined as the peak temperature of the endothermic
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event. The area under the melting peak can be integrated to calculate the enthalpy of fusion

(ΔHfus).

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere. This analysis is crucial for determining the thermal stability and

decomposition profile of the dye.

Objective: To determine the decomposition temperature (Td) and assess the thermal stability of

Disperse Yellow 241.

Instrumentation: A calibrated Thermogravimetric Analyzer (e.g., TA Instruments Q5000 IR/SDT

Q600).[5][7]

Methodology:

Sample Preparation: A small, accurately weighed sample of Disperse Yellow 241 (typically

5-10 mg) is placed in a ceramic or platinum crucible.

Instrument Purge: The TGA furnace is purged with an inert gas, such as nitrogen, at a

defined flow rate (e.g., 50 mL/min) to prevent oxidative degradation.[9]

Thermal Program:

The sample is equilibrated at an initial temperature (e.g., 30°C).

The temperature is then ramped up at a constant heating rate, commonly 10°C/min, to a

final temperature where decomposition is complete (e.g., 600-700°C).[5][9]

Data Analysis: The mass of the sample is continuously recorded as a function of

temperature. The resulting TGA curve plots the percentage of weight loss versus

temperature. The decomposition temperature (Td) is often reported as the temperature at

which a certain percentage of weight loss (e.g., 5%) occurs.[5] The derivative of the TGA

curve (DTG) can be used to identify the temperature of the maximum rate of decomposition.

Visualization of Experimental Workflow
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The logical flow of the experimental analysis to determine the thermal properties of Disperse
Yellow 241 is depicted in the following diagram.
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Caption: Experimental workflow for thermal analysis of Disperse Yellow 241.

Conclusion
Disperse Yellow 241 exhibits a melting point of 254°C and begins to decompose, as indicated

by a 5% weight loss, at 216°C.[4][5] This information is critical for professionals in materials

science and drug development, as it defines the thermal processing limits for this dye. The

provided experimental protocols for DSC and TGA offer a standardized approach for the

verification and further characterization of the thermal properties of Disperse Yellow 241 and

similar compounds. Adherence to these methodologies will ensure the generation of reliable

and reproducible data, which is essential for quality control and the development of new

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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